Cyanothymidine
Cyanothymidine
Brand Name:
Vulcanchem
CAS No.:
116195-58-5
VCID:
VC20828002
InChI:
InChI=1S/C11H13N3O4/c1-6-4-14(11(17)13-10(6)16)9-2-7(3-12)8(5-15)18-9/h4,7-9,15H,2,5H2,1H3,(H,13,16,17)/t7-,8-,9-/m1/s1
SMILES:
CC1=CN(C(=O)NC1=O)C2CC(C(O2)CO)C#N
Molecular Formula:
C11H13N3O4
Molecular Weight:
251.24 g/mol
Cyanothymidine
CAS No.: 116195-58-5
Cat. No.: VC20828002
Molecular Formula: C11H13N3O4
Molecular Weight: 251.24 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 116195-58-5 |
|---|---|
| Molecular Formula | C11H13N3O4 |
| Molecular Weight | 251.24 g/mol |
| IUPAC Name | (2S,3R,5R)-2-(hydroxymethyl)-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolane-3-carbonitrile |
| Standard InChI | InChI=1S/C11H13N3O4/c1-6-4-14(11(17)13-10(6)16)9-2-7(3-12)8(5-15)18-9/h4,7-9,15H,2,5H2,1H3,(H,13,16,17)/t7-,8-,9-/m1/s1 |
| Standard InChI Key | LFAIUPXHKWZRNL-IWSPIJDZSA-N |
| Isomeric SMILES | CC1=CN(C(=O)NC1=O)[C@@H]2C[C@@H]([C@H](O2)CO)C#N |
| SMILES | CC1=CN(C(=O)NC1=O)C2CC(C(O2)CO)C#N |
| Canonical SMILES | CC1=CN(C(=O)NC1=O)C2CC(C(O2)CO)C#N |
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